Cas no 53606-48-7 (N-(γ-Aminopropyl)-N-ethylaniline)

N-(γ-Aminopropyl)-N-ethylaniline is a tertiary amine compound featuring both aromatic and aliphatic amine functionalities. Its molecular structure, comprising an aniline core with γ-aminopropyl and ethyl substituents, imparts versatility in applications such as organic synthesis, polymer modification, and dye intermediates. The compound’s reactive primary amine group enables further derivatization, while the ethyl group enhances solubility in organic solvents. It is particularly valued for its role in producing specialty chemicals, where its dual functionality facilitates crosslinking or coupling reactions. The product exhibits stability under standard conditions, ensuring consistent performance in industrial processes. Proper handling is advised due to potential sensitivity to air and moisture.
N-(γ-Aminopropyl)-N-ethylaniline structure
53606-48-7 structure
Product Name:N-(γ-Aminopropyl)-N-ethylaniline
CAS No:53606-48-7
MF:C11H18N2
MW:178.274022579193
CID:938821
PubChem ID:3152197
Update Time:2025-10-10

N-(γ-Aminopropyl)-N-ethylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-[ethyl(phenyl)amino]propan-1-aminium
    • 3-(N-ethylanilino)propylazanium
    • N-(3-AMINOPROPYL)-N-ETHYL-N-PHENYLAMINE
    • n-ethyl-n-phenylpropane-1,3-diamine
    • GHGKUGQRRXYXEJ-UHFFFAOYSA-N
    • n-1-ethyl-n1-phenyl-propane-1,3-diamine
    • 53606-48-7
    • n1-ethyl-n1-phenylpropane-1,3-diamine
    • N-ethyl-N-(3-aminopropyl)aniline
    • N-(3-Aminopropyl)-N-ethyl-N-phenylamine, AldrichCPR
    • HMS1704H07
    • STL505173
    • CS-0234389
    • N-*1*-Ethyl-N*1*-phenyl-propane-1,3-diamine
    • n-(3-aminopropyl)-n-ethylbenzenamine
    • N-Ethyl-N-phenyl-propane-1,3-diamine
    • MFCD00184127
    • AKOS000201073
    • EN300-14138
    • SCHEMBL3868886
    • n1-ethyl-n1-phenyl-propane-1,3-diamine
    • N'-ethyl-N'-phenylpropane-1,3-diamine
    • N-(3-aminopropyl)-N-ethylaniline
    • 1,3-Propanediamine, N-ethyl-N-phenyl-
    • ALBB-021030
    • N-(γ-Aminopropyl)-N-ethylaniline
    • MDL: MFCD00184127
    • Inchi: 1S/C11H18N2/c1-2-13(10-6-9-12)11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10,12H2,1H3
    • InChI Key: GHGKUGQRRXYXEJ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)(CC)CCCN

Computed Properties

  • Exact Mass: 179.15497
  • Monoisotopic Mass: 178.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 0.986
  • Boiling Point: 283.9°C at 760 mmHg
  • Flash Point: 114.5°C
  • PSA: 30.88

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N-(γ-Aminopropyl)-N-ethylaniline Suppliers

Amadis Chemical Company Limited
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(CAS:53606-48-7)N-(γ-Aminopropyl)-N-ethylaniline
Order Number:A1038510
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:04
Price ($):399.0
Email:sales@amadischem.com

Additional information on N-(γ-Aminopropyl)-N-ethylaniline

Comprehensive Guide to N-(γ-Aminopropyl)-N-ethylaniline (CAS No. 53606-48-7): Properties, Applications, and Industry Insights

N-(γ-Aminopropyl)-N-ethylaniline (CAS No. 53606-48-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative features a unique molecular structure combining an aniline core with aminopropyl and ethyl functional groups, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-(γ-Aminopropyl)-N-ethylaniline synthesis", "CAS 53606-48-7 uses", and "aniline derivatives in drug development", reflecting its growing relevance in cutting-edge applications.

The compound’s significance is further highlighted by its role in the development of advanced polymer materials and photoactive compounds. With the rise of sustainable chemistry, queries such as "green synthesis of aniline derivatives" and "biodegradable amine-based compounds" have surged, positioning N-(γ-Aminopropyl)-N-ethylaniline as a subject of innovation. Its compatibility with cross-coupling reactions and catalytic systems aligns with trends in atom-efficient synthesis, a hot topic in modern organic chemistry.

From a technical perspective, N-(γ-Aminopropyl)-N-ethylaniline exhibits a balanced lipophilicity and electron-donating capacity, which is critical for designing fluorescent probes and electronic materials. Recent studies explore its potential in optoelectronics, addressing popular search terms like "amine-based OLED materials" and "conductive polymers from aniline derivatives". The compound’s CAS No. 53606-48-7 is often referenced in patents related to flexible displays and energy storage devices, underscoring its multidisciplinary utility.

In the pharmaceutical sector, this compound serves as a precursor for bioactive molecules, particularly those targeting neurological pathways and enzyme inhibition. Searches for "aniline derivatives in CNS drug design" and "aminopropyl group pharmacokinetics" reflect its therapeutic potential. Notably, its structural motif is found in compounds under investigation for neuroprotective and anti-inflammatory effects, aligning with global health trends.

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Environmental and regulatory aspects are another critical area. The compound’s biodegradation profile and eco-toxicity data are increasingly scrutinized, driven by searches for "sustainable amine production" and "REACH compliance of aromatic amines". Manufacturers emphasize closed-loop processes and waste minimization to meet evolving standards, resonating with the industry’s shift toward green chemistry principles.

In summary, N-(γ-Aminopropyl)-N-ethylaniline (CAS No. 53606-48-7) bridges multiple scientific domains, from materials engineering to life sciences. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued prominence in research and industrial applications. For professionals seeking deeper insights, exploring "structure-activity relationships of substituted anilines" or "scalable synthesis of aminopropyl derivatives" will yield valuable technical perspectives.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:53606-48-7)N-(γ-Aminopropyl)-N-ethylaniline
A1038510
Purity:99%
Quantity:1g
Price ($):399.0
Email